Cas no 1710834-25-5 (5-Methanesulfonyl-4-m-tolyl-thiazol-2-ylamine)

• Product Name: 5-Methanesulfonyl-4-m-tolyl-thiazol-2-ylamine
• CAS No: 1710834-25-5
• MF: C₁₁H₁₂N₂O₂S₂
• MW: 268.355179786682
• CID: 5162026
• Update Time: 2025-10-29

5-Methanesulfonyl-4-m-tolyl-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Methanesulfonyl-4-m-tolyl-thiazol-2-ylamine
• 2-Thiazolamine, 4-(3-methylphenyl)-5-(methylsulfonyl)-

• Inchi： 1S/C11H12N2O2S2/c1-7-4-3-5-8(6-7)9-10(17(2,14)15)16-11(12)13-9/h3-6H,1-2H3,(H2,12,13)
• InChI Key： LGTCLCIIBWVSQC-UHFFFAOYSA-N
• SMILES： S1C(S(C)(=O)=O)=C(C2=CC=CC(C)=C2)N=C1N

Additional information on 5-Methanesulfonyl-4-m-tolyl-thiazol-2-ylamine

5-Methanesulfonyl-4-m-tolyl-thiazol-2-ylamine (CAS No. 1710834-25-5): A Comprehensive Overview

5-Methanesulfonyl-4-m-tolyl-thiazol-2-ylamine (CAS No. 1710834-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiazole core and methanesulfonyl functional group, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, which includes a meta-tolyl substituent, contributes to its distinct chemical properties and potential applications.

The thiazole ring system is a well-known heterocycle in medicinal chemistry, often associated with bioactive molecules. The presence of the methanesulfonyl group in 5-Methanesulfonyl-4-m-tolyl-thiazol-2-ylamine enhances its reactivity and solubility, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in this compound due to its potential as a building block for drug discovery and biochemical probes.

In recent years, the demand for 5-Methanesulfonyl-4-m-tolyl-thiazol-2-ylamine has increased, driven by its applications in high-throughput screening and targeted therapy development. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a promising candidate for investigating new pharmacological pathways. Its CAS No. 1710834-25-5 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the key advantages of 5-Methanesulfonyl-4-m-tolyl-thiazol-2-ylamine is its versatility. It can be modified to produce derivatives with enhanced properties, such as improved bioavailability or selectivity. This adaptability aligns with current trends in precision medicine, where tailored compounds are essential for addressing complex diseases. The compound's meta-tolyl group further contributes to its stability and interaction potential, making it a subject of ongoing studies.

The synthesis of 5-Methanesulfonyl-4-m-tolyl-thiazol-2-ylamine involves multi-step organic reactions, often starting from commercially available precursors. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity. The compound's methanesulfonyl moiety is particularly sensitive to reaction parameters, requiring careful control during synthesis. These challenges highlight the need for advanced chemical methodologies and analytical techniques.

From a commercial perspective, 5-Methanesulfonyl-4-m-tolyl-thiazol-2-ylamine is supplied by several specialty chemical manufacturers. Its pricing and availability are influenced by factors such as raw material costs and production scale. The compound's niche applications ensure steady demand, particularly from academic institutions and pharmaceutical companies engaged in early-stage drug development.

In conclusion, 5-Methanesulfonyl-4-m-tolyl-thiazol-2-ylamine (CAS No. 1710834-25-5) represents a valuable tool in modern chemistry and drug research. Its unique structural features and functional groups make it a versatile intermediate with broad potential. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in innovative therapeutic strategies and chemical synthesis.